2-Chloro-5-(methylamino)phenol

• Molecular Formula: C7H8ClNO
• Molecular Weight: 157.60 g/mol
• IUPAC Name: 2-chloro-5-(methylamino)phenol
• InChI: InChI=1S/C7H8ClNO/c1-9-5-2-3-6(8)7(10)4-5/h2-4,9-10H,1H3
• InChI Key: UYRMGVQWPXLSLE-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC(=C(C=C1)Cl)O

Description

2-Chloro-5-(methylamino)phenol is a phenolic derivative characterized by a hydroxyl group (-OH) on the benzene ring, with a chlorine atom at position 2 and a methylamino (-NHCH₃) group at position 5. This arrangement of substituents imparts unique electronic and steric properties, making it a compound of interest in pharmaceutical and chemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Chloro-5-(methylamino)phenol typically involves the nucleophilic aromatic substitution of a suitable precursor. One common method is the reaction of 2-chlorophenol with methylamine under controlled conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, to facilitate the substitution reaction.

Industrial Production Methods: Industrial production of 2-Chloro-5-(methylamino)phenol may involve more efficient and scalable methods. One such method includes the use of a catalyst to enhance the reaction rate and yield. For example, the reaction of 2-chlorophenol with methylamine can be catalyzed by a transition metal catalyst under high-pressure conditions to achieve higher yields and purity.

Chemical Reactions Analysis

Types of Reactions: 2-Chloro-5-(methylamino)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine or other reduced forms.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as hydroxyl or alkyl groups, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Nucleophiles like sodium hydroxide or alkyl halides can be used for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction may produce amines.

Scientific Research Applications

2-Chloro-5-(methylamino)phenol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(methylamino)phenol involves its interaction with specific molecular targets. For example, in biological systems, it may interact with enzymes or receptors, leading to changes in cellular processes. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

2-[(Methylamino)methyl]phenol

• Structure: A hydroxyl group at position 2 and a methylaminomethyl (-CH₂NHCH₃) side chain.
• Key Findings :
  • Exhibits anti-biofilm and anti-viral activity against Staphylococcus aureus by targeting the SarA protein, a regulator of virulence factors.
  • Reduces fnbA gene expression (critical for bacterial adhesion) and inhibits α-hemolysin production .
  • Synergizes with antibiotics (e.g., oxacillin) at MBIC₅₀ concentrations, enhancing antibacterial efficacy .
• Comparison: Unlike 2-Chloro-5-(methylamino)phenol, the methylamino group is part of a side chain rather than a direct substituent. This structural difference may influence membrane permeability and target binding efficiency.

5-Chloro-2-(methylamino)benzophenone

• Structure: A benzophenone backbone with chlorine at position 5 and methylamino at position 2.
• Key Findings :
  • Listed as an impurity (Imp. A(EP)) in pharmaceutical active ingredients, highlighting its relevance in quality control .
• The absence of a hydroxyl group may reduce redox activity, limiting applications in oxidative processes .

2-Amino-5-methylphenol

• Structure: Hydroxyl at position 2, amino (-NH₂) at position 2, and methyl (-CH₃) at position 5.
• Key Findings :
  • Used as an oxidative hair dye (e.g., Oxygelb) at concentrations ≤3% with hydrogen peroxide .
• Comparison: Replacing the amino group with methylamino in 2-Chloro-5-(methylamino)phenol introduces steric bulk and altered basicity, which may enhance stability in formulations. The chlorine substituent in the target compound could improve antimicrobial properties compared to the methyl group in 2-Amino-5-methylphenol .

5-Amino-4-Chloro-o-Cresol

• Structure: Hydroxyl at position 2, methyl (-CH₃) at position 2, chlorine at position 4, and amino (-NH₂) at position 5.
• Key Findings :
  • Used in cosmetics as a hair dye ingredient, with safety assessments confirming low cytotoxicity at regulated concentrations .
• The methylamino group in the target compound may offer better lipid solubility than the primary amino group in 5-Amino-4-Chloro-o-Cresol .

Structural and Functional Analysis

Substituent Effects on Bioactivity

Compound	Substituents	Key Functional Impact
2-Chloro-5-(methylamino)phenol	-Cl (2), -NHCH₃ (5)	Enhanced electron-withdrawing effects; potential antimicrobial activity
2-[(Methylamino)methyl]phenol	-CH₂NHCH₃ (2)	Anti-biofilm via SarA inhibition; synergistic with antibiotics
5-Amino-4-Chloro-o-Cresol	-Cl (4), -NH₂ (5), -CH₃ (2)	Cosmetic use; steric hindrance limits microbial target binding